Cas no 2137712-61-7 (Sodium 5-bromopyridine-2-sulfinate)

• Product Name: Sodium 5-bromopyridine-2-sulfinate
• CAS No: 2137712-61-7
• MF: C₅H₃BrNNaO₂S
• MW: 244.041589975357
• CID: 6167485
• PubChem ID: 124036987
• Update Time: 2025-07-23

Sodium 5-bromopyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 5-bromopyridine-2-sulfinate
• EN300-722902
• 2137712-61-7

• Inchi： 1S/C5H4BrNO2S.Na/c6-4-1-2-5(7-3-4)10(8)9;/h1-3H,(H,8,9);/q;+1/p-1
• InChI Key： VNYZUAMYSXLTAB-UHFFFAOYSA-M
• SMILES： BrC1=CN=C(C=C1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 242.89656g/mol
• Monoisotopic Mass: 242.89656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Sodium 5-bromopyridine-2-sulfinate

Introduction to Sodium 5-bromopyridine-2-sulfinate (CAS No. 2137712-61-7)

Sodium 5-bromopyridine-2-sulfinate (CAS No. 2137712-61-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic applications and drug development processes. The presence of both bromine and sulfinate functional groups makes it a versatile intermediate, facilitating diverse chemical transformations essential for the synthesis of complex molecules.

The Sodium 5-bromopyridine-2-sulfinate molecule is derived from pyridine, a heterocyclic aromatic compound, which is widely recognized for its biological activity and utility in medicinal chemistry. The introduction of a bromine atom at the 5-position and a sulfinate group at the 2-position enhances its reactivity, making it an invaluable building block in organic synthesis. This compound is particularly noted for its role in cross-coupling reactions, which are fundamental to the construction of biaryl structures found in numerous pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The CAS No. 2137712-61-7 compound has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The sulfinate group provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The pharmaceutical industry has increasingly leveraged the reactivity of Sodium 5-bromopyridine-2-sulfinate to develop new drug candidates. Researchers have utilized this compound to synthesize derivatives with enhanced binding affinity and selectivity for target proteins. The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures with precision. These reactions are crucial for generating libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery.

Moreover, the sulfinate functionality in Sodium 5-bromopyridine-2-sulfinate allows for unique chemical modifications that can be exploited in medicinal chemistry. For example, it can be converted into other sulfur-containing heterocycles, which are known to exhibit diverse biological activities. This adaptability makes it an indispensable tool in the chemist's arsenal for designing novel therapeutic entities.

The synthesis of Sodium 5-bromopyridine-2-sulfinate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of pyridine derivatives followed by sulfonation to introduce the sulfinate group. These steps require careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies, such as transition-metal catalysis and flow chemistry, have been employed to enhance the efficiency and scalability of its production.

In academic research, Sodium 5-bromopyridine-2-sulfinate has been employed in studies exploring new synthetic pathways and reaction mechanisms. Its role in facilitating C-H activation and other modern carbon-carbon bond-forming reactions has been extensively investigated. These findings not only contribute to the advancement of organic chemistry but also provide insights into developing more efficient synthetic strategies for drug discovery.

The versatility of Sodium 5-bromopyridine-2-sulfinate extends beyond pharmaceutical applications. It has found utility in materials science, where it serves as a precursor for synthesizing advanced materials with tailored properties. For instance, its derivatives have been used to develop organic semiconductors and catalysts that exhibit unique electronic and optical characteristics.

As research continues to evolve, the demand for high-quality intermediates like Sodium 5-bromopyridine-2-sulfinate is expected to grow. The ongoing development of innovative synthetic techniques and an increasing focus on precision medicine will drive further exploration of this compound's potential applications. Collaborative efforts between academia and industry are essential to harness its full potential and translate laboratory discoveries into tangible benefits for society.

In conclusion, Sodium 5-bromopyridine-2-sulfinate (CAS No. 2137712-61-7) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for chemists working on next-generation therapeutics and advanced materials. As research progresses, we can anticipate even more groundbreaking applications emerging from this versatile compound.